1-(5-Hydroxy-5-methylhexyl)-3-methyl-7-propylpurine-2,6-dione

• CAS No.: 107767-58-8
• Product Name: 1-(5-Hydroxy-5-methylhexyl)-3-methyl-7-propylpurine-2,6-dione
• Molecular Formula: C16H26N4O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 1-(5-hydroxy-5-methylhexyl)-3-methyl-7-propylpurine-2,6-dione
• Standard InChI: InChI=1S/C16H26N4O3/c1-5-9-19-11-17-13-12(19)14(21)20(15(22)18(13)4)10-7-6-8-16(2,3)23/h11,23H,5-10H2,1-4H3
• Standard InChIKey: SBKAARSDXHSHSM-UHFFFAOYSA-N
• SMILES: CCCN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(C)(C)O
• Canonical SMILES: CCCN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(C)(C)O
• Appearance: Solid powder
• Description: A 802715 is an anti-tumor agent that causes dose-dependent protection against lipopolysaccharide induced lethal shock. It counteracts tumor necrosis factor alpha toxicity. It may regulate cell growth and damage response in human cancer tumor cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(5-hydroxy-5-methyl)hexyl-3-methyl-7-propylxanthine; A 80 2715; A 802715; A-802715
• Reference: 1: Bohm L, Theron T, Binder A. Influence of pentoxifylline, A-802710, propentofylline and A-802715 (Hoechst) on the expression of cell cycle blocks and S-phase content after irradiation damage. Biochim Biophys Acta. 2000 Dec 11;1499(1-2):1-10. PubMed PMID: 11118634.; 2: Niehörster M, Schönharting M, Wendel A. A novel xanthine derivative counteracting in vivo tumor necrosis factor alpha toxicity in mice. Circ Shock. 1992 Aug;37(4):270-3. PubMed PMID: 1446384.; 3: Hoffmann H, Weis M, Frank G, Birg A, Schönharting MM, Jochum M. Amelioration of endotoxin-induced acute lung injury in pigs by HWA 138 and A 80 2715: new analogs of pentoxifylline. Shock. 1995 Sep;4(3):166-70. PubMed PMID: 8574750.; 4: Leist M, Auer-Barth S, Wendel A. Tumor necrosis factor production in the perfused mouse liver and its pharmacological modulation by methylxanthines. J Pharmacol Exp Ther. 1996 Mar;276(3):968-76. PubMed PMID: 8786577.; 5: Entzian P, Bitter-Suermann S, Burdon D, Ernst M, Schlaak M, Zabel P. Differences in the anti-inflammatory effects of theophylline and pentoxifylline: important for the development of asthma therapy? Allergy. 1998 Aug;53(8):749-54. PubMed PMID: 9722223.; 6: Semmler J, Gebert U, Eisenhut T, Moeller J, Schönharting MM, Alléra A, Endres S. Xanthine derivatives: comparison between suppression of tumour necrosis factor-alpha production and inhibition of cAMP phosphodiesterase activity. Immunology. 1993 Apr;78(4):520-5. PubMed PMID: 8388363; PubMed Central PMCID: PMC1421886.; 7: Lin Y, Goebels J, Rutgeerts O, Kasran A, Van Gool S, Ceuppens J, Schönharting M, Waer M. Use of the methylxanthine derivative A802715 in transplantation immunology: I. Strong in vitro inhibitory effects on CD28-costimulated T cell activities. Transplantation. 1997 Jun 27;63(12):1813-8. PubMed PMID: 9210510.; 8: Rieneck K, Diamant M, Haahr PM, Schönharting M, Bendtzen K. In vitro immunomodulatory effects of pentoxifylline. Immunol Lett. 1993 Aug;37(2-3):131-8. PubMed PMID: 7505000.; 9: Lin Y, Segers C, Mikhalsky D, Schönharting M, Waer M. Xanthines: ideal immunosuppressants for combination with cyclosporine? Transplant Proc. 1996 Dec;28(6):3102. PubMed PMID: 8962202.; 10: Lin Y, Segers C, Mikhalsky D, Tjandra-Maga TB, Schönharting M, Waer M. Use of the methylxanthine derivative A802715 in transplantation immunology: II. In vivo experiments. Transplantation. 1997 Jun 27;63(12):1734-8. PubMed PMID: 9210496.; 11: Lin Y, Schönharting M, Goebels J, Rutgeerts O, Mikhalsky D, Waer M. Use of methylxanthines (MeXa) as immunosuppressive drugs for organ transplantation. Transplant Proc. 1997 Feb-Mar;29(1-2):1279. PubMed PMID: 9123305.
• PubChem Compound: 129959
• Last Modified: Nov 11 2021